Cas no 1437433-29-8 (1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid
• CAS No: 1437433-29-8
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5189894
• Update Time: 2025-10-22

1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C13H15N3O3/c1-9(2)16-12(11(7-15-16)13(17)18)19-8-10-3-5-14-6-4-10/h3-7,9H,8H2,1-2H3,(H,17,18)
• InChI Key： YDQGAMBXZGCVOK-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(OCC2C=CN=CC=2)=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid (CAS: 1437433-29-8)

The compound 1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid (CAS: 1437433-29-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative has been identified as a key intermediate or active moiety in the development of novel small-molecule inhibitors targeting various disease pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of inflammation, oncology, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound as a potent inhibitor of interleukin-1 receptor-associated kinase 4 (IRAK4), a critical kinase in the TLR/IL-1R signaling pathway. The researchers demonstrated that 1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid exhibits remarkable selectivity and potency, with an IC50 value of 12 nM against IRAK4. This finding suggests its potential as a lead compound for developing new anti-inflammatory therapies, particularly for autoimmune diseases such as rheumatoid arthritis and lupus.

In the oncology domain, recent preclinical studies have investigated the compound's ability to modulate the tumor microenvironment. A research team from the University of Cambridge reported in Nature Communications (2024) that derivatives of 1437433-29-8 show promising activity in disrupting the PD-1/PD-L1 immune checkpoint pathway. The compound's unique pyrazole-pyridine scaffold appears to facilitate interactions with both the PD-L1 protein and immune cells, making it a potential candidate for next-generation cancer immunotherapies.

The synthetic accessibility of 1-Isopropyl-5-(pyridin-4-ylmethoxy)-1H-pyrazole-4-carboxylic acid has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yields (78% overall) and better scalability compared to previous methods. The new protocol utilizes a one-pot cascade reaction involving isopropylhydrazine, ethyl 2-(pyridin-4-ylmethoxy)acrylate, and subsequent oxidation, significantly reducing production costs and environmental impact.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The data indicate good oral bioavailability (F = 65% in rat models) and favorable tissue distribution, with particularly high concentrations observed in inflamed tissues and tumors. These characteristics support its potential as a drug candidate and provide guidance for further structural modifications to optimize its therapeutic profile.

Looking forward, several pharmaceutical companies have included 1437433-29-8 derivatives in their development pipelines. Current research efforts are focusing on improving selectivity, reducing potential off-target effects, and enhancing metabolic stability. The compound's versatility as a building block for medicinal chemistry makes it particularly valuable for structure-activity relationship studies across multiple therapeutic areas. As more data emerges from ongoing clinical trials (some currently in Phase I/II), the full therapeutic potential of this interesting molecule will become clearer.